Cas no 1095475-06-1 (2-(2-methoxyphenyl)-5-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-oxadiazole)

• Product Name: 2-(2-methoxyphenyl)-5-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-oxadiazole
• CAS No: 1095475-06-1
• MF: C₁₇H₁₃F₃N₂O₂S
• MW: 366.357533216476
• CID: 6208962
• PubChem ID: 42973326
• Update Time: 2025-07-22

2-(2-methoxyphenyl)-5-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyphenyl)-5-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-oxadiazole
• 2-(2-methoxyphenyl)-5-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-1,3,4-oxadiazole
• AKOS008401515
• 1095475-06-1
• F0594-1743
• 2-(2-methoxyphenyl)-5-((3-(trifluoromethyl)benzyl)thio)-1,3,4-oxadiazole

• Inchi： 1S/C17H13F3N2O2S/c1-23-14-8-3-2-7-13(14)15-21-22-16(24-15)25-10-11-5-4-6-12(9-11)17(18,19)20/h2-9H,10H2,1H3
• InChI Key： VZMQKDHERWXKEX-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=CC=CC=2OC)O1)CC1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 366.06498332g/mol
• Monoisotopic Mass: 366.06498332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 73.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-(2-methoxyphenyl)-5-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-oxadiazole

Introduction to 2-(2-methoxyphenyl)-5-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-oxadiazole (CAS No. 1095475-06-1)

2-(2-methoxyphenyl)-5-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-oxadiazole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1095475-06-1, belongs to the class of oxadiazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups, including a methoxy substituent on the phenyl ring, a trifluoromethyl group on another phenyl ring, and a sulfanyl group linked to the oxadiazole core. These structural features contribute to its unique chemical properties and biological interactions.

The oxadiazole core in 2-(2-methoxyphenyl)-5-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-oxadiazole is a heterocyclic aromatic ring system that has been extensively studied for its pharmacological potential. Oxadiazoles are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the methoxyphenyl and trifluoromethylphenyl substituents further enhances its pharmacological profile by influencing its solubility, metabolic stability, and binding affinity to biological targets.

Recent advancements in drug discovery have highlighted the importance of multivariate functional groups in designing novel therapeutic agents. The combination of a methoxy group, which can act as a hydrogen bond acceptor, and a trifluoromethyl group, which enhances lipophilicity and metabolic stability, makes this compound an intriguing candidate for further investigation. The sulfanyl group at the 5-position of the oxadiazole ring adds another layer of complexity, potentially influencing both the electronic properties of the molecule and its interaction with biological targets.

In the context of contemporary pharmaceutical research, compounds like 2-(2-methoxyphenyl)-5-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-oxadiazole are being explored for their potential in addressing unmet medical needs. The oxadiazole scaffold has shown promise in various therapeutic areas, including oncology and neurology. For instance, studies have demonstrated that oxadiazole derivatives can inhibit the activity of specific enzymes involved in cancer cell proliferation and survival. The structural features of this compound may enable it to interact with these enzymes in a manner that disrupts their function.

The trifluoromethyl group is particularly noteworthy in this context. It is a common pharmacophore that enhances the bioavailability and binding affinity of drug candidates. By increasing lipophilicity while maintaining metabolic stability, this group can improve the pharmacokinetic properties of a drug molecule. In addition, the methoxyphenyl substituent can influence the molecule's solubility and permeability across biological membranes, which are critical factors in drug delivery systems.

Biological activity assays have been conducted to evaluate the potential therapeutic effects of 2-(2-methoxyphenyl)-5-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-oxadiazole. Initial studies suggest that this compound exhibits inhibitory activity against certain kinases and other enzymes implicated in disease pathways. For example, it may interfere with signaling pathways that are dysregulated in cancer cells or inflammatory conditions. These findings align with broader trends in medicinal chemistry where targeted inhibition of specific molecular pathways is key to developing effective therapeutics.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions to form the oxadiazole core, followed by functionalization with the appropriate substituents. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to introduce the sulfanyl group and other complex moieties into the molecular framework. The synthesis process must be meticulously controlled to avoid side reactions that could compromise the integrity of the final product.

In conclusion,2-(2-methoxyphenyl)-5-({[3-(trifluoromethyl)phenyl]methyl}sulfanyl)-1,3,4-oxadiazole (CAS No. 1095475-06-1) represents an exciting development in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve,this compoundand its derivatives may play a crucial role in addressing complex medical challenges through innovative therapeutic strategies.